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Compound of Interest

Compound Name: Go 6983

cat. No.: B1684112

Go 6983 Technical Support Center

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to address solubility issues of Go 6983 in aqueous buffers for researchers, scientists,
and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is Go 6983 and what is its mechanism of action?

Go 6983 is a potent and broad-spectrum inhibitor of Protein Kinase C (PKC) isoforms.[1][2] It
exhibits high inhibitory activity against conventional and novel PKC isoforms, including PKCa,
PKCp, PKCy, and PKCd, with IC50 values in the low nanomolar range.[3][4][5] It is less potent
against PKC( and is considered inactive against PKCp (also known as PKD1).[3] The inhibitor
targets the ATP-binding site of the PKC enzymes.[3]

Q2: What are the primary solvents for dissolving Go 69837

Go 6983 is soluble in dimethyl sulfoxide (DMSO).[2][6][7] It is considered insoluble in water and
ethanol.[3] For optimal results, it is recommended to use fresh, anhydrous DMSO, as moisture-
absorbing DMSO can reduce the compound's solubility.[3]

Q3: How should I prepare a stock solution of Go 69837

To prepare a stock solution, dissolve Go 6983 powder in high-quality, anhydrous DMSO.[3]
Various suppliers indicate solubility in DMSO up to 50 mM or even higher concentrations like
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100 mg/mL (approximately 226 mM).[1][4] To aid dissolution, techniques such as vortexing,
ultrasound, or gentle warming (e.g., to 60°C) can be employed.[3][4]

Q4: How should | store Go 6983 powder and its stock solutions?

o Powder: The solid compound should be stored desiccated at -20°C for long-term stability (up
to 3 years).[4][8]

e Stock Solutions: Aliquot the DMSO stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles.[3] These aliquots should be stored at -20°C for short-term
storage (up to 1 month) or at -80°C for long-term storage (up to 6-12 months).[2][3][4]

Q5: My Go 6983 precipitated when | diluted the DMSO stock into my aqueous buffer. Why did
this happen?

This is a common issue due to the low aqueous solubility of Go 6983.[3][8] When a
concentrated DMSO stock is diluted into an aqueous medium (e.g., cell culture media, PBS),
the compound can crash out of solution if its concentration exceeds its solubility limit in the final
aqueous environment. The final concentration of DMSO in the aqueous solution is also a
critical factor.

Solubility Data

The solubility of Go 6983 varies between suppliers and batches. The following table
summarizes the available quantitative data.
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Maximum Maximum
Solvent Concentration Concentration Notes
(mg/mL) (mM)

Common reported
DMSO 22.12 50 maximum
concentration.[1][2]

Saturation unknown.

DMSO >34 >76.83
[8]
Use fresh, anhydrous
DMSO 89 201.12
DMSO.[3]
May require ultrasonic
DMSO 100 225.98 and warming to 60°C.
[4]
Water Insoluble Insoluble [3]
Ethanol Insoluble Insoluble [3]

Molecular Weight of Go 6983 is 442.51 g/mol .[3][4][8]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Go 6983 Stock Solution in DMSO

Weighing: Accurately weigh out 1 mg of Go 6983 powder.

Solvent Addition: Add 226 uL of fresh, anhydrous DMSO to the vial containing the powder.

Dissolution: Vortex the solution thoroughly. If necessary, use a sonicator bath or warm the
solution briefly at 37-60°C until the solid is completely dissolved.[4]

Storage: Aliquot the stock solution into single-use tubes and store at -20°C or -80°C.[3][4]

Protocol 2: Preparation of a 1 uM Working Solution in Aqueous Buffer
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 Intermediate Dilution (Optional but Recommended): First, dilute your 10 mM DMSO stock
solution to a lower concentration (e.g., 100 uM) in your final aqueous buffer or cell culture
medium.

 Final Dilution: Perform a serial dilution from the stock or intermediate solution into the final
volume of pre-warmed (37°C) aqueous buffer. For example, to make 1 mL of 1 uM solution
from a 10 mM stock, you would perform a 1:10,000 dilution. This is best done in steps.

e Mixing Technique: Add the Go 6983 stock solution dropwise to the aqueous buffer while
vortexing or stirring gently to ensure rapid dispersal and minimize localized high
concentrations that can lead to precipitation.

e Final DMSO Concentration: Ensure the final concentration of DMSO in your experiment is
low (typically < 0.1%) to avoid solvent-induced artifacts. Always include a vehicle control
(DMSO alone) in your experiments.

o Usage: Use the freshly prepared working solution immediately for optimal results.[2][3]

Troubleshooting Guide

Issue: Precipitate observed in the vial of DMSO stock solution.

Possible Cause Troubleshooting Step

) ) Warm the vial to 37°C and vortex vigorously.
Incomplete Dissolution )
Use of a sonicator can also help.

The DMSO used may have absorbed water,
Moisture Absorption reducing solubility. Use fresh, anhydrous DMSO

to prepare a new stock solution.[3]

The stock solution may have been subjected to

multiple freeze-thaw cycles. Prepare fresh
Freeze-Thaw Cycles ) i

aliquots from a new stock and avoid repeated

freezing and thawing.[3]

Issue: Precipitate forms immediately upon dilution into aqueous buffer/media.
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Possible Cause

Troubleshooting Step

Concentration Exceeds Aqueous Solubility

Lower the final working concentration of Go
6983.

Poor Mixing Technique

Add the DMSO stock drop-by-drop into the pre-
warmed aqueous buffer while actively vortexing

or stirring to facilitate rapid mixing.

Low Temperature of Buffer

Ensure your aqueous buffer or cell culture
medium is pre-warmed to 37°C before adding
the inhibitor.

High Final DMSO Concentration

While counterintuitive, a slightly higher (but still
biologically acceptable) final DMSO
concentration might help solubility. However,

aim to keep it below 0.5%.

Visual Guides

Signaling Pathway Inhibition by Go 6983
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( 1. Weigh Go 6983 Powder ]

2. Add Anhydrous DMSO

3. Vortex / Sonicate
to Dissolve

4. Create Aliquots of
Stock Solution (e.g., 10 mM)

For Experiment

6. Dilute Stock into

2 S LIRS Pre-warmed Aqueous Buffer

7. Use Working Solution

Immediately
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Precipitate Observed
After Dilution

Action: Lower the final
working concentration.

Action: Remake solution.
Add stock dropwise to
vortexing buffer.

Action: Remake solution

using pre-warmed (37°C) No, consult
buffer. further

Problem Solved

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Go 6983 solubility issues in aqueous buffers].
BenchChem, [2025]. [Online PDF]. Available at:
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buffers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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